Cas no 88017-58-7 (Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-)

• Product Name: Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
• CAS No: 88017-58-7
• MF: C₂₀H₂₃NO₂S
• MW: 341.467124223709
• CID: 648340
• PubChem ID: 3480458
• Update Time: 2025-04-19

Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
• 1-[2-(4-methylphenyl)-2-(4-methylphenyl)sulfonylethenyl]pyrrolidine
• Oprea1_279946
• 88017-58-7
• DTXSID40392875

• Inchi： 1S/C20H23NO2S/c1-16-5-9-18(10-6-16)20(15-21-13-3-4-14-21)24(22,23)19-11-7-17(2)8-12-19/h5-12,15H,3-4,13-14H2,1-2H3
• InChI Key： VPXXYNFHHSCZMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(C)=CC=1)=CN1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 341.14495015g/mol
• Monoisotopic Mass: 341.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų